ethyl 4-({2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}sulfamoyl)benzoate

• IUPAC Name: ethyl 4-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethylsulfamoyl]benzoate
• InChI: InChI=1S/C19H19N3O5S2/c1-2-27-19(24)14-5-7-15(8-6-14)29(25,26)20-11-12-22-18(23)10-9-16(21-22)17-4-3-13-28-17/h3-10,13,20H,2,11-12H2,1H3
• InChI Key: DQKJLCZNPBAHAL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CS3
• Molecular Formula: C19H19N3O5S2
• Molecular Weight: 433.5 g/mol

Description

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with interesting applications in the field of medicinal chemistry. They possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Synthesis Analysis

Thiophene-containing compounds show various activities. For example, 1-[1-(2,5-dimethylthiophen-3-yl)ethyl]-1-hydroxyurea acts as an anti-inflammatory agent. The synthesis of such compounds often involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions.

Molecular Structure Analysis

The molecular structure of thiophene-containing compounds can be complex. Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position.

Chemical Reactions Analysis

Cyanoacetamide-N-derivatives are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Anti-Inflammatory Activity

• Thiophene derivatives have been investigated for their anti-inflammatory effects. .

Anti-Cancer Potential

• Thiophenes have demonstrated anti-cancer activity by inhibiting cell growth and inducing apoptosis. .

Anti-Viral Properties

• Some thiophene derivatives exhibit anti-viral activity. For instance, related compounds have shown effectiveness against hepatitis C virus (HCV) and HIV strains. .

Estrogen Receptor Modulation

• Thiophenes have been studied as estrogen receptor modulators. .

Anti-Anxiety and Anti-Psychotic Effects

• Thiophenes have been associated with anti-anxiety and anti-psychotic properties. .

Material Science Applications

• Beyond medicinal uses, thiophenes play a role in material science. Researchers have investigated their applications in organic electronics, sensors, and polymers. .

Mechanism of Action

The mechanism of action of thiophene-containing compounds can vary widely depending on the specific compound and its intended use. For example, some thiophene-containing compounds act as anti-inflammatory agents.

Future Directions

Thiophene and its derivatives continue to attract great interest in industry as well as academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.